Cas no 89684-59-3 (1,2,4-Benzenetriol, 3-nitro-)

1,2,4-Benzenetriol, 3-nitro- structure
1,2,4-Benzenetriol, 3-nitro- structure
Product Name:1,2,4-Benzenetriol, 3-nitro-
CAS No:89684-59-3
MF:C6H5NO5
MW:171.107601881027
CID:592366
PubChem ID:13305874
Update Time:2025-04-19

1,2,4-Benzenetriol, 3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetriol, 3-nitro-
    • 3-nitrobenzene-1,2,4-triol
    • 89684-59-3
    • DTXSID10536002
    • Inchi: 1S/C6H5NO5/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2,8-10H
    • InChI Key: PZAHFKBKZUKMIS-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=C(C=1[N+](=O)[O-])O)O

Computed Properties

  • Exact Mass: 171.01677226g/mol
  • Monoisotopic Mass: 171.01677226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 107Ų
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